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Compound of Interest

Compound Name: EOAI3402143

Cat. No.: B607332

For Researchers, Scientists, and Drug Development Professionals

Introduction

EOAI3402143, also known as G9, is a potent and covalent inhibitor of deubiquitinases (DUBS),
demonstrating significant activity against Ubiquitin-Specific Protease 9X (USP9X), USP24, and
USP5.[1][2][3][4] Its ability to induce apoptosis in tumor cells has positioned it as a compound
of interest in cancer research and drug development.[2][3] EOAI3402143 has been shown to
suppress tumor growth in various cancer models, including melanoma and multiple myeloma.
[4][5] These application notes provide detailed information on the solubility of EOAI3402143 in
Dimethyl Sulfoxide (DMSO), protocols for its preparation and use in experimental settings, and
an overview of its mechanism of action.

Solubility Data

The solubility of EOAI3402143 in DMSO varies across different suppliers, which may be
attributable to slight batch-to-batch variations.[6] It is crucial to use fresh, anhydrous DMSO for
optimal dissolution, as the solvent is hygroscopic and absorbed moisture can significantly
reduce the solubility of the compound.[1][2] Sonication may be required to achieve complete
dissolution.[1][7]
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. Molar
. Concentration .
Supplier Concentration Notes
(mg/mL)
(mM)
Ultrasonic treatment is
MedchemExpress 50 mg/mL[1][7] 99.32 mM[1][7]
needed.[1][7]
i Use fresh DMSO.[2]
Selleck Chemicals 100 mg/mL[2][6] 198.64 mM[2][6] ]
ProbeChem Not specified 10 mM[3][8]
] - Described as
Cayman Chemical 1-10 mg/mL[4] Not specified

"Sparingly soluble”.[4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

This protocol is suitable for most in vitro cell-based assays.

Materials:

EOAI3402143 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)
Procedure:

o Calculate the required mass: Based on the molecular weight of EOAI3402143 (503.42 g/mol
), calculate the mass needed for your desired volume of 10 mM stock solution. For 1 mL of a
10 mM stock, 5.03 mg of EOAI3402143 is required.
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e Weigh the compound: Carefully weigh the calculated amount of EOAI3402143 powder and
place it in a sterile microcentrifuge tube.

e Add DMSO: Add the desired volume of anhydrous DMSO to the tube.

e Dissolve the compound: Vortex the solution vigorously. If the compound does not fully
dissolve, use a sonicator for 5-10 minutes to aid dissolution.[1][7] Visually inspect the
solution to ensure no particulates are present.

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store at -20°C for up to one year or at -80°C for up to two years.[1][7]

Protocol 2: Preparation of Formulations for In Vivo
Studies

For in vivo experiments, EOAI3402143 is typically administered in a vehicle solution. Below are
common formulations. It is essential to first prepare a concentrated stock solution in DMSO.

Formulation A: DMSO/PEG300/Tween-80/Saline
This formulation results in a clear solution suitable for injection.[1][7]

Materials:

EOAI3402143 stock solution in DMSO (e.g., 25 mg/mL)

PEG300 (Polyethylene glycol 300)

Tween-80

Saline (0.9% NacCl)
Procedure (for a final concentration of > 2.5 mg/mL):[1][7]
e Prepare a 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline solution.

e For a1l mL final volume, start with 100 pL of a 25 mg/mL EOAI3402143 stock solution in
DMSO.
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Add 400 pL of PEG300 and mix thoroughly.

Add 50 pL of Tween-80 and mix until the solution is clear.

Add 450 pL of saline to reach the final volume of 1 mL and mix.

The prepared solution should be used immediately for optimal results.[2][6]
Formulation B: DMSO/Corn Oil

This formulation also yields a clear solution.[1][7]

Materials:

o EOAI3402143 stock solution in DMSO (e.g., 25 mg/mL)

e Cornoll

Procedure (for a final concentration of = 2.5 mg/mL):[1][7]

e Prepare a 10% DMSO and 90% corn oil solution.

e For a1l mL final volume, add 100 puL of a 25 mg/mL EOAI3402143 stock solution in DMSO to
900 pL of corn oil.

e Mix thoroughly until a clear solution is obtained.

» This solution should be used fresh. If continuous dosing for more than two weeks is planned,
this formulation should be used with caution.[1]

Mechanism of Action & Signaling Pathway

EOAI3402143 exerts its biological effects by inhibiting the activity of several deubiquitinases,
primarily USP9X, USP24, and USP5.[9] These enzymes are responsible for removing ubiquitin
chains from target proteins, thereby preventing their degradation by the proteasome. By
inhibiting these DUBs, EOAI3402143 leads to the accumulation of ubiquitinated proteins, which
can trigger cellular stress and apoptosis. For instance, inhibition of USP5 has been shown to
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promote the degradation of Cyclin D1, a key regulator of cell cycle progression, leading to cell
cycle arrest and suppression of tumor growth in non-small cell lung cancer.[10]
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Caption: Mechanism of action of EOAI3402143.

Experimental Workflow

The following diagram outlines a typical workflow for an in vitro cell viability assay using
EOAI3402143.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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